Cas no 2228991-92-0 (tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate
• CAS No: 2228991-92-0
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 5853292
• PubChem ID: 165827812
• Update Time: 2025-07-23

tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate
• tert-butyl N-[4-(4-amino-2-methylbutan-2-yl)-2-methylphenyl]carbamate
• 2228991-92-0
• EN300-1886199

• Inchi： 1S/C17H28N2O2/c1-12-11-13(17(5,6)9-10-18)7-8-14(12)19-15(20)21-16(2,3)4/h7-8,11H,9-10,18H2,1-6H3,(H,19,20)
• InChI Key： TYCSTTXXOTUDLY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(C)(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate

Introduction to Tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate (CAS No. 2228991-92-0)

Tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate, with the chemical identifier CAS No. 2228991-92-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aminoalkyl side chain, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate involve meticulous attention to detail to ensure high purity and yield. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the carbamate moiety, making it a valuable intermediate in the preparation of more complex molecules. The 4-amino-2-methylbutan-2-yl side chain introduces a branched aliphatic structure, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as bioactive molecules. Carbamates have been explored in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer. The specific arrangement of atoms in tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of a bulky tert-butyl group and a flexible aminoalkyl side chain provides a balance between steric hindrance and conformational freedom, which can be crucial for binding to biological targets. This structural motif has been successfully employed in the development of several lead compounds that have advanced into clinical trials.

The latest research in pharmaceutical chemistry highlights the importance of understanding the relationship between molecular structure and biological activity. Computational methods, such as molecular docking and quantum mechanics calculations, have been instrumental in predicting the binding affinity and mechanism of action of carbamate-based compounds. These computational tools have helped researchers refine their designs to optimize potency and selectivity.

In addition to its synthetic utility, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate has shown promise in preclinical studies. Animal models have demonstrated that derivatives of this compound can modulate various biological pathways with minimal off-target effects. This finding is particularly significant given the increasing demand for drugs with improved safety profiles.

The development of new pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. Each step must be carefully optimized to ensure that the final product meets stringent quality standards. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has greatly enhanced our ability to confirm the identity and purity of complex organic molecules like tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating various diseases by targeting specific biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, tert-butyl N-4-(4-amino-2-methylbutan-2-yl)-2-methylphenylcarbamate represents an exciting avenue in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for addressing unmet medical needs.